Cas no 946240-32-0 (2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946240-32-0
• MF: C₂₅H₂₈N₂O₄S₂
• MW: 484.63082408905
• CID: 5515688
• Update Time: 2025-07-09

2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,5-trimethyl-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-6-quinolinyl]-
• 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C25H28N2O4S2/c1-17-7-10-23(11-8-17)33(30,31)27-13-5-6-21-16-22(9-12-24(21)27)26-32(28,29)25-15-19(3)18(2)14-20(25)4/h7-12,14-16,26H,5-6,13H2,1-4H3
• InChI Key： DIQQGNOOLRKFIR-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC(C)=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946240-32-0) in Modern Chemical Biology

The compound 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by its CAS number 946240-32-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines multiple pharmacophoric elements that have garnered attention for their potential in modulating biological pathways relevant to human health and disease. The compound's unique scaffold, featuring a tetrahydroquinoline core substituted with sulfonamide and sulfonic acid functionalities, positions it as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their diverse biological activities. These heterocyclic systems exhibit remarkable flexibility, allowing for the integration of multiple functional groups that can interact with biological targets in sophisticated ways. The presence of a methylbenzenesulfonyl moiety in the structure of CAS no 946240-32-0 suggests potential interactions with enzymes and receptors involved in inflammatory and metabolic processes. This feature aligns with the growing interest in molecules that can modulate pathways associated with chronic diseases such as diabetes and cardiovascular disorders.

The sulfonamide group is another key pharmacophore in this compound that has been extensively studied for its bioactivity. Sulfonamides are known for their ability to act as transition-state analogs, interfering with the catalytic mechanisms of enzymes. In the context of 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, this group may facilitate interactions with targets such as carbonic anhydrases or dipeptidyl peptidase enzymes. Such interactions are of particular interest in the development of treatments for conditions like hypertension and neurodegenerative diseases.

Moreover, the structural complexity of this compound allows for fine-tuning of its pharmacokinetic properties. The combination of lipophilic methyl groups and hydrophilic sulfonamide/sulfonic acid moieties creates a balance that could enhance oral bioavailability while minimizing off-target effects. This balance is critical in pharmaceutical development, where maximizing therapeutic efficacy while minimizing side effects is paramount. Computational modeling and virtual screening have been instrumental in predicting the binding affinity and metabolic stability of such compounds.

In light of recent advancements in drug discovery technologies, the synthesis and characterization of CAS no 946240-32-0 have been approached with cutting-edge methodologies. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have enabled researchers to rapidly assess the potential biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. These findings are particularly exciting given the urgent need for novel therapeutic agents against this disease.

The role of natural product-inspired scaffolds cannot be overstated in modern medicinal chemistry. The tetrahydroquinoline core bears a strong resemblance to several bioactive natural products that have served as lead compounds for successful drugs. By leveraging these natural templates and modifying them through rational design, chemists can generate novel molecules with optimized properties. The structural features of 2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide exemplify this approach by combining elements from both natural product chemistry and synthetic organic chemistry.

As research progresses, the potential applications of this compound are likely to expand beyond initial hypotheses. Its multifaceted structure opens doors to exploring its utility in treating not only cancer but also neurological disorders and infectious diseases. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately into viable treatments for patients worldwide. The development pipeline for CAS no 946240-32-0 represents a testament to the power of interdisciplinary research in addressing complex biological challenges.

In conclusion,2,4,5-trimethyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS no 946240-32-0) stands out as a promising entity in chemical biology with significant implications for drug discovery. Its unique structural features and predicted biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics for human health conditions ranging from cancer to metabolic diseases.